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Compound of Interest

Compound Name: 1-Isocyano-3,5-dimethylbenzene

CAS No.: 20600-56-0

Cat. No.: B1614268

Get Quote

Introduction
1-Isocyano-3,5-dimethylbenzene, also known as 3,5-dimethylphenyl isocyanide, is an

aromatic organic compound with the chemical formula C9H9N.[1][2] Its structure is

characterized by a benzene ring substituted with an isocyanide (-N≡C) group and two methyl

groups at the 3 and 5 positions.[1] This substitution pattern imparts a C2v symmetry to the

molecule, which significantly influences its spectroscopic properties. The isocyanide functional

group is of particular interest due to its unique electronic structure and reactivity, making it a

valuable synthon in organic and organometallic chemistry.[1] This guide provides a

comprehensive overview of the expected spectroscopic data for 1-Isocyano-3,5-
dimethylbenzene, offering a predictive analysis based on established spectroscopic principles

and data from analogous compounds. This document is intended for researchers and

professionals in drug development and chemical synthesis who require a detailed

understanding of the structural elucidation of this molecule.
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A clear understanding of the molecular structure is fundamental to interpreting its spectroscopic

data. The following diagram illustrates the structure and numbering of 1-Isocyano-3,5-
dimethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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